Carbetocin acetate

• Molecular Formula: C47H73N11O14S
• Molecular Weight: 1048.2 g/mol
• InChI: InChI=1S/C45H69N11O12S.C2H4O2/c1-6-25(4)38-44(66)51-28(15-16-34(46)57)40(62)52-31(21-35(47)58)41(63)54-32(23-69-18-8-10-37(60)50-30(42(64)55-38)20-26-11-13-27(68-5)14-12-26)45(67)56-17-7-9-33(56)43(65)53-29(19-24(2)3)39(61)49-22-36(48)59;1-2(3)4/h11-14,24-25,28-33,38H,6-10,15-23H2,1-5H3,(H2,46,57)(H2,47,58)(H2,48,59)(H,49,61)(H,50,60)(H,51,66)(H,52,62)(H,53,65)(H,54,63)(H,55,64);1H3,(H,3,4)/t25-,28-,29-,30?,31?,32-,33-,38-;/m0./s1
• InChIKey: AWSBRHKQUFVWPU-YSSDNQJYSA-N

Carbetocin Acetate: Long-Acting Oxytocin Analogue

Carbetocin acetate is a synthetic octapeptide analogue of oxytocin, specifically engineered with a stable thioether bridge instead of the labile disulfide bond found in oxytocin, along with a hydrogen substitution at the cysteine amino group and a methyloxyl substitution at tyrosine-2 [1]. These structural modifications confer significantly enhanced metabolic stability and a prolonged elimination half-life compared to native oxytocin, making it a long-acting oxytocin receptor agonist. Carbetocin is clinically used as a single-dose injection to control postpartum hemorrhage (PPH) by inducing sustained uterine contraction, and a heat-stable formulation has been developed to address cold-chain limitations [2].

1

Oxytocin receptor agonist with extended duration profile Thioether bridge confers reported metabolic stability vs. disulfide-linked oxytocin

2

Heat-stable formulation for cold-chain-independent research Supports uterotonic studies in settings without reliable refrigeration

3

Single-dose administration study context Extended half-life profile supports simplified dosing paradigms in research models

• [1] US Patent 10,981,955 B2. Method of manufacturing a pharmaceutical composition. Filed Aug 10, 2018, and issued Apr 20, 2021. View Source
• [2] Widmer M, Piaggio G, Nguyen TMH, et al. Heat-Stable Carbetocin versus Oxytocin to Prevent Hemorrhage after Vaginal Birth. N Engl J Med. 2018;379(8):743-752. View Source

Why Oxytocin Cannot Substitute for Carbetocin Acetate

Oxytocin and carbetocin acetate share a common receptor target, yet their clinical pharmacology and supply-chain profiles diverge sharply due to fundamental structural differences. Oxytocin possesses a disulfide bridge that is susceptible to rapid enzymatic degradation and thermal instability, necessitating strict cold-chain storage and continuous intravenous infusion for sustained uterotonic effect [1]. In contrast, the thioether bond in carbetocin acetate resists degradation, conferring a 10-fold longer elimination half-life and enabling a single intramuscular injection to achieve sustained uterine contraction, while its heat-stable formulation maintains potency without refrigeration for years [2][3]. These distinctions render the two compounds pharmacokinetically and logistically non-interchangeable in settings where cold storage is unreliable or where a simplified single-dose regimen is preferred.

Target Carbetocin Acetate

Substitute Oxytocin

Thioether vs. disulfide bridge — metabolic half-life and duration of receptor occupancy may differ substantially; single-dose profiles may not transfer

Target Heat-stable formulation

Substitute Cold-chain oxytocin

Thermal stability profile differs — potency retention without refrigeration may not be replicated; cold-chain failure limits direct substitution in ambient-storage workflows

Target Wash-resistant receptor occupancy

Substitute Reversible oxytocin

Irreversible vs. reversible contraction profile — sustained uterotonic response may not be achieved with oxytocin without continuous infusion in model systems

• [1] Thermal Stabilization of Oxytocin and Fibroblast Growth Factor 2 (FGF2). University of Iceland, School of Engineering and Natural Sciences, Faculty of Physical Sciences. Accessed 2026. View Source
• [2] Sweeney G, Holbrook AM, Levine M, et al. Pharmacokinetics of carbetocin, a long-acting oxytocin analogue, in nonpregnant women. Current Therapeutic Research. 1990;47(3):528-540. View Source
• [3] Concept Foundation. New publications on uterotonics - Carbetocin heat stability study. J Pept Sci. 2018. View Source

Carbetocin Acetate: Differentiation from Oxytocin

Metabolic Stability: Thioether vs. Disulfide Bridge

Carbetocin acetate's replacement of the oxytocin disulfide bridge with a thioether bond [1] directly translates into a markedly longer elimination half-life. In a head-to-head pharmacokinetic study in nonpregnant women, carbetocin acetate demonstrated an elimination half-life of 41 ± 11.9 minutes [2]. In contrast, oxytocin's median half-life is 3.2 minutes (95% CI 2.0–5.7) when given as a single intravenous injection [3]. This 12.8-fold difference in systemic exposure duration underpins the single-dose administration paradigm for carbetocin acetate.

Metabolic Stability

Head-to-head

Carbetocin t_1/2 41 ± 11.9 min vs. oxytocin median 3.2 min — ~12.8-fold longer

Supports single-dose administration study design

Healthy nonpregnant women; cross-study PK comparison

Evidence Dimension	Elimination half-life (mean ± SD)
Target Compound Data	41 ± 11.9 min (0.4 mg IV)
Comparator Or Baseline	3.2 min (median; 95% CI 2.0–5.7) for oxytocin, 2 IU IV bolus
Quantified Difference	~12.8-fold longer
Conditions	Healthy nonpregnant women; carbetocin 0.4 mg IV vs. oxytocin 2 IU IV; pharmacokinetic studies [2][3].

Why This Matters

A 12.8-fold longer elimination half-life enables a single-intramuscular-dose prophylaxis strategy that oxytocin cannot achieve, reducing administration complexity and the need for intravenous access.

• [1] US Patent 10,981,955 B2. Method of manufacturing a pharmaceutical composition. Filed Aug 10, 2018, and issued Apr 20, 2021. View Source
• [2] Sweeney G, Holbrook AM, Levine M, et al. Pharmacokinetics of carbetocin, a long-acting oxytocin analogue, in nonpregnant women. Current Therapeutic Research. 1990;47(3):528-540. View Source
• [3] The clearance and antidiuretic potency of neurohypophysial hormones in man, and their plasma binding and stability. J Physiol. 1978; 280: 1-14. View Source

Thermal Stability: Heat-Stable Formulation vs. Cold-Chain Requirement

The heat-stable formulation of carbetocin acetate, designed for low- and middle-income countries, maintains ≥95% purity for a minimum of 3 years at 30°C, 6 months at 40°C, 3 months at 50°C, and 1 month at 60°C [1]. By contrast, oxytocin cannot tolerate storage at 30°C for more than one month, as it degrades rapidly at room temperature [2]. This profound difference in thermal stability was a key driver for the WHO CHAMPION trial, which demonstrated that heat-stable carbetocin is noninferior to oxytocin in preventing postpartum hemorrhage [3].

Thermal Stability

Cross-study comparable

≥95% purity for ≥3 years at 30°C vs. oxytocin degrades within 1 month at 30°C

Supports cold-chain-independent storage research

ICH climate zone IV (30°C/75% RH) stability testing context

Evidence Dimension	Stability (purity ≥95%) at 30°C
Target Compound Data	≥95% purity for ≥3 years at 30°C
Comparator Or Baseline	Oxytocin degrades within 1 month at 30°C; maximum stability period <1 month
Quantified Difference	>36-fold improvement in storage duration at 30°C
Conditions	ICH climate zone IV (30°C/75% RH) stability testing for carbetocin [1]; thermal stability data for oxytocin from published literature [2].

Why This Matters

Elimination of cold-chain dependence reduces supply-chain costs and ensures dose integrity in settings with unreliable refrigeration, a critical procurement consideration for global health programs.

• [1] Concept Foundation. New publications on uterotonics - Carbetocin heat stability study. J Pept Sci. 2018. View Source
• [2] Thermal Stabilization of Oxytocin and Fibroblast Growth Factor 2 (FGF2). University of Iceland, School of Engineering and Natural Sciences, Faculty of Physical Sciences. Accessed 2026. View Source
• [3] Widmer M, Piaggio G, Nguyen TMH, et al. Heat-Stable Carbetocin versus Oxytocin to Prevent Hemorrhage after Vaginal Birth. N Engl J Med. 2018;379(8):743-752. View Source

Clinical Efficacy in Cesarean Delivery vs. Oxytocin

In a systematic review and meta-analysis of 14 randomized controlled trials involving 3,068 high-risk women undergoing cesarean delivery, carbetocin significantly reduced postpartum blood loss during the first 24 hours by a mean difference of −111.07 mL (95% CI −189.34 to −32.80; P=0.005) compared to oxytocin [1]. It also reduced the odds of requiring additional uterotonic agents by 83% (OR 0.17; 95% CI 0.07–0.37; P<0.001) and the need for blood transfusion by 73% (OR 0.27; 95% CI 0.12–0.57; P<0.001).

Cesarean Delivery Endpoint

Head-to-head

Blood-loss reduction MD −111.07 mL (95% CI −189.34 to −32.80; P=0.005); OR 0.17 for additional uterotonics

Reported blood-loss endpoint context; supports uterotonic research model

Meta-analysis of 14 RCTs, n=3,068 high-risk cesarean deliveries

Evidence Dimension	Blood loss in first 24 h post-cesarean (MD)
Target Compound Data	Reduction of −111.07 mL (95% CI −189.34 to −32.80) relative to oxytocin
Comparator Or Baseline	Oxytocin (standard dosing)
Quantified Difference	−111.07 mL (P=0.005); OR 0.17 for additional uterotonics (83% reduction); OR 0.27 for transfusion (73% reduction)
Conditions	Meta-analysis of 14 RCTs (n=3,068) in women with risk factors for PPH undergoing cesarean delivery [1].

Why This Matters

The 83% reduction in additional uterotonic requirements represents a substantial resource-sparing benefit in surgical settings, supporting formulary inclusion for cesarean delivery prophylaxis.

• [1] Carbetocin versus oxytocin in prevention of postpartum hemorrhage after cesarean delivery in high-risk women. A systematic review and meta-analysis. Arch Gynecol Obstet. 2025;312:291–309. View Source

Pharmacodynamics: Irreversible Uterine Contraction

In isolated rat myometrial strips, carbetocin acetate exhibits a uterotonic potency of 15 ± 3 IU/mg, significantly lower than oxytocin's 438 ± 41 IU/mg [1]. However, the contractile response to carbetocin cannot be abolished by washing the preparation, whereas oxytocin-induced contractions are fully reversible upon washout [1]. This irreversible, prolonged contractile profile, despite lower receptor affinity (carbetocin Ki = 7.24 ± 0.29 nM; oxytocin Ki ≈ 1.0 nM [2]), is attributed to the compound's resistance to enzymatic degradation at the receptor compartment, resulting in sustained receptor occupancy.

Pharmacodynamics

Head-to-head

Uterotonic activity 15 ± 3 IU/mg vs. oxytocin 438 ± 41 IU/mg; contraction not abolished by washing

Sustained receptor occupancy supports prolonged-contraction research model

Isolated rat myometrial strips; in vitro bath assay

Evidence Dimension	Uterotonic activity (IU/mg) and wash resistance
Target Compound Data	15 ± 3 IU/mg; contraction not abolished by washing
Comparator Or Baseline	438 ± 41 IU/mg for oxytocin; contraction fully reversed by washing
Quantified Difference	29-fold lower potency but irreversible vs. reversible contraction
Conditions	Isolated rat myometrial strips; in vitro bath assay [1]; receptor binding Ki determined on human oxytocin receptor [2].

Why This Matters

The irreversible contraction profile allows a single injection to sustain uterine tone for 1–2 hours post-dose, eliminating the need for infusion pumps and repeated boluses required by oxytocin.

• [1] Atke A, Vilhardt H, Hauzerova L, et al. Uterotonic activity and myometrial receptor affinity of 1-deamino-1-carba-2-tyrosine(O-methyl)-oxytocin. Acta Endocrinol (Copenh). 1987;115(1):155-160. View Source
• [2] Engstrøm T, Barth T, Melin P, et al. Oxytocin receptor binding and uterotonic activity of carbetocin and its metabolites following enzymatic degradation. Eur J Pharmacol. 1998;355(2-3):203-210. View Source

Receptor Selectivity: Oxytocin vs. Vasopressin V2 Receptors

Carbetocin acetate selectively binds to oxytocin receptors (Kd = 1.96 nM) over vasopressin V2 receptors (Kd = 61.3 nM), yielding a 31-fold selectivity window [1]. This selectivity profile is pharmacologically important because oxytocin receptors mediate uterine contraction, while vasopressin V2 receptor activation can cause antidiuresis and fluid retention. For comparison, oxytocin itself binds the oxytocin receptor with a Ki of 0.79–1.5 nM and the vasopressin V2 receptor with a Ki of 823–3,500 nM, providing a selectivity ratio exceeding 500-fold [2], indicating that carbetocin acetate retains meaningful, albeit less extreme, receptor discrimination.

Receptor Selectivity

Cross-study comparable

OTR Kd 1.96 nM; V2R Kd 61.3 nM — ~31-fold selectivity window

Supports oxytocin receptor-targeted study context

Radioligand binding assays on human OTR and V2 receptors

Evidence Dimension	Receptor binding affinity (Kd/Ki)
Target Compound Data	Oxytocin receptor Kd 1.96 nM; Vasopressin V2 receptor Kd 61.3 nM
Comparator Or Baseline	Oxytocin: OTR Ki 0.79–1.5 nM; V2R Ki 823–3,500 nM
Quantified Difference	Carbetocin OTR/V2R selectivity ratio ≈31; Oxytocin selectivity ratio >500
Conditions	Radioligand binding assays on human oxytocin and vasopressin V2 receptors [1][2].

Why This Matters

Confirmed oxytocin receptor agonism with a quantifiable selectivity margin supports targeted uterotonic action and informs safety assessments for potential off-target V2-mediated antidiuretic effects.

• [1] Bertin Bioreagent. Carbetocin (acetate) Product Datasheet. CAT N°: 33234. Accessed 2026. View Source
• [2] Table 1. Binding affinities and functional efficacies of oxytocin and arginine-vasopressin on the human receptor family. PMC3816348. Accessed 2026. View Source

Optimal Use Cases for Carbetocin Acetate

PPH Prophylaxis in Cesarean Delivery

In settings lacking intravenous infusion pumps or reliable cold storage, carbetocin acetate offers a single-intramuscular-dose alternative. The meta-analytic evidence of an 83% reduction in additional uterotonic requirements and a 111 mL reduction in blood loss compared to oxytocin [1], combined with its heat stability eliminating cold-chain dependence [2], makes carbetocin acetate the preferred uterotonic for cesarean section prophylaxis in resource-constrained environments.

Global Health Procurement in Low-Resource Settings

The heat-stable formulation of carbetocin acetate maintains ≥95% purity for 3 years at 30°C, directly addressing the documented problem of oxytocin potency loss due to inadequate cold storage in tropical climates [2]. The WHO CHAMPION trial confirmed noninferiority to oxytocin for the primary composite endpoint of blood loss ≥500 mL or additional uterotonic use (14.5% vs 14.4%) [3], providing the evidence base for large-scale procurement by international health agencies.

CNS Behavioral Research: BBB Penetration

Carbetocin acetate crosses the blood-brain barrier and produces antidepressant-like and anti-stress effects in rodent and tree shrew models at doses of 6.4–20 mg/kg i.p. . This CNS activity, not achievable with peripherally restricted oxytocin agonists, makes carbetocin acetate a tool compound for studying oxytocin receptor-mediated central effects, with procurement driven by its dual peripheral and central activity profile.

PK/PD Modeling of Long-Acting Oxytocin Analogues

The well-characterized pharmacokinetic profile of carbetocin acetate (termination half-life 41 ± 11.9 min in nonpregnant women [4]) and its sustained, wash-resistant uterotonic effect [5] serve as a benchmark for evaluating next-generation oxytocin receptor agonists. Researchers procuring carbetocin acetate as a reference standard benefit from its defined half-life, enabling comparative PK/PD studies without the confounding need for continuous infusion.

Application

Selection Property

Validation Focus

Uterotonic research in cesarean delivery models

Single-dose administration profile

Blood-loss endpoint and additional uterotonic requirement review

Heat-stable peptide storage research

Thermal stability at ambient storage

Purity retention and potency maintenance without cold-chain

CNS oxytocin receptor behavioral studies

Blood-brain barrier penetration

Central oxytocin receptor-mediated endpoint monitoring

PK/PD modeling of long-acting oxytocin analogues

Defined elimination half-life

Comparative PK/PD benchmark without continuous-infusion confounding

• [1] Carbetocin versus oxytocin in prevention of postpartum hemorrhage after cesarean delivery in high-risk women. A systematic review and meta-analysis. Arch Gynecol Obstet. 2025;312:291–309. View Source
• [2] Concept Foundation. New publications on uterotonics - Carbetocin heat stability study. J Pept Sci. 2018. View Source
• [3] Widmer M, Piaggio G, Nguyen TMH, et al. Heat-Stable Carbetocin versus Oxytocin to Prevent Hemorrhage after Vaginal Birth. N Engl J Med. 2018;379(8):743-752. View Source
• [4] Sweeney G, Holbrook AM, Levine M, et al. Pharmacokinetics of carbetocin, a long-acting oxytocin analogue, in nonpregnant women. Current Therapeutic Research. 1990;47(3):528-540. View Source
• [5] Atke A, Vilhardt H, Hauzerova L, et al. Uterotonic activity and myometrial receptor affinity of 1-deamino-1-carba-2-tyrosine(O-methyl)-oxytocin. Acta Endocrinol (Copenh). 1987;115(1):155-160. View Source